3-(ethylsulfonyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-(4H-thiochromeno[4,3-d][1,3]thiazol-2-yl)benzamide
• InChI: InChI=1S/C19H16N2O3S3/c1-2-27(23,24)13-7-5-6-12(10-13)18(22)21-19-20-17-14-8-3-4-9-15(14)25-11-16(17)26-19/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key: OKQFWMKIQANKRR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)CSC4=CC=CC=C43
• Molecular Formula: C19H16N2O3S3
• Molecular Weight: 416.5 g/mol

Description

Compounds with structures similar to “3-(ethylsulfonyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)benzamide” belong to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms in addition to carbon, such as sulfur, nitrogen and oxygen. They are often involved in the construction of pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a complex arrangement of atoms including a benzothiazole ring and a chromenone ring. The exact structure would depend on the specific substituents attached to these rings.

Chemical Reactions Analysis

The chemical reactions of similar compounds can be quite diverse and depend on the specific functional groups present in the molecule. For example, they may undergo reactions such as transacetalization.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their specific structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their intended use. For example, some benzothiazole derivatives have been found to have antifungal activity.

Future Directions

Future research could involve the synthesis of new derivatives, testing their biological activity, and optimizing their properties for specific applications.